94-02-0

Ethyl benzoylacetate

In Stock

• CAS RN:
• 94-02-0

• Formula:
• C11H12O3

• InChI:
• InChI=1S/C11H12O3/c1-2-14-11(13)8-10(12)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3

• InChIKey:
• GKKZMYDNDDMXSE-UHFFFAOYSA-N

• Ethyl benzoylacetate is an ester. It undergoes microbial reduction by bakers′  yeast (Saccharomyces cerevisiae), Beauveria sulfurescens or Geotrichum candidum to afford ethyl (S)-3-hydroxy-3-phenylpropionate. It undergoes Claisen condensation reaction with malononitrile to afford 2-cyano-5-phenyl-3,5-dioxopentanonitrile which on cyclization followed by coupling with diazonium salts yields azo derivatives.
  Ethyl 3-oxo-3-phenylpropanoate, also known as benzoylacetic acid ethyl ester or ethyl benzoyl acetate, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. Ethyl 3-oxo-3-phenylpropanoate exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ethyl 3-oxo-3...

3-Phenyloxirane-2-carboxylic acid

In Stock

• CAS RN:
• 5694-02-0

• Formula:
• C9H8O3

• InChI:
• InChI=1S/C9H8O3/c10-9(11)8-7(12-8)6-4-2-1-3-5-6/h1-5,7-8H,(H,10,11)

• InChIKey:
• HALONVPKHYIEQU-UHFFFAOYSA-N

• 3-Phenyloxirane-2-carboxylic acid belongs to the class of organic compounds known as oxirane carboxylic acids. Oxirane carboxylic acids are compounds containing an oxirane ring bearing a carboxylic acid group. 3-Phenyloxirane-2-carboxylic acid is soluble (in water) and a weakly acidic compound (based on its pKa).

3-Methyl-2-phenoxybutanoic acid

In Stock

• CAS RN:
• 13794-02-0

• Formula:
• C11H14O3

• InChI:
• InChI=1S/C11H14O3/c1-8(2)10(11(12)13)14-9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,12,13)

• InChIKey:
• SACSRILQPQYFIJ-UHFFFAOYSA-N

• 3-Methyl-2-phenoxybutanoic acid, also known as 3-Methyl-2-phenoxybutanoic acid, is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.

2-(p-(Dipropylamino)phenyl)-N-(alpha-methylphenethyl)acetamide

Usually In Stock

• CAS RN:
• 50794-02-0

• Formula:
• C23H32N2O

• InChI:
• InChI=1S/C23H32N2O/c1-4-15-25(16-5-2)22-13-11-21(12-14-22)18-23(26)24-19(3)17-20-9-7-6-8-10-20/h6-14,19H,4-5,15-18H2,1-3H3,(H,24,26)

• InChIKey:
• KCLKFJVOXMQQQD-UHFFFAOYSA-N

• 2-(p-(Dipropylamino)phenyl)-N-(alpha-methylphenethyl)acetamide, also known as 2-(p-(Dipropylamino)phenyl)-N-(alpha-methylphenethyl)acetamide, is a useful research compound. Its molecular formula is C23H32N2O and its molecular weight is 352.5 g/mol. The purity is usually 95%.

2',3'-Dimethyl-3-(2,4-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898794-02-0

• Formula:
• C19H22O

• InChI:
• InChI=1S/C19H22O/c1-13-8-9-17(15(3)12-13)10-11-19(20)18-7-5-6-14(2)16(18)4/h5-9,12H,10-11H2,1-4H3

• InChIKey:
• FHEVCTWICVJZSL-UHFFFAOYSA-N

• 2',3'-Dimethyl-3-(2,4-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C19H22O and its molecular weight is 266.4 g/mol. The purity is usually 95%.

N-(2-(6-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872994-02-0

• Formula:
• C24H22N6O4S

• InChI:
• InChI=1S/C24H22N6O4S/c31-22(26-17-6-7-18-19(14-17)34-13-12-33-18)15-35-23-9-8-20-27-28-21(30(20)29-23)10-11-25-24(32)16-4-2-1-3-5-16/h1-9,14H,10-13,15H2,(H,25,32)(H,26,31)

• InChIKey:
• YFNVEKJOAHJPNA-UHFFFAOYSA-N

• N-(2-(6-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C24H22N6O4S and its molecular weight is 490.54. The purity is usually 95%.

1-Bromo-2-fluoro-5-methoxy-4-nitrobenzene

In Stock

• CAS RN:
• 330794-02-0

• Formula:
• C7H5BrFNO3

• InChI:
• InChI=1S/C7H5BrFNO3/c1-13-7-2-4(8)5(9)3-6(7)10(11)12/h2-3H,1H3

• InChIKey:
• DBEXWIUEKLTMPE-UHFFFAOYSA-N

• 1-Bromo-2-fluoro-5-methoxy-4-nitrobenzene is a useful research compound. Its molecular formula is C7H5BrFNO3 and its molecular weight is 250.02 g/mol. The purity is usually 95%.

Fasudil hydrochloride hydrate

Usually In Stock

• CAS RN:
• 186694-02-0

• Formula:
• C28H38Cl2N6O5S2

• InChI:
• InChI=1S/2C14H17N3O2S.2ClH.H2O/c2*18-20(19,17-9-2-6-15-8-10-17)14-4-1-3-12-11-16-7-5-13(12)14;;;/h2*1,3-5,7,11,15H,2,6,8-10H2;2*1H;1H2

• InChIKey:
• AACOJGPCMIDLEY-UHFFFAOYSA-N

• Fasudil hydrochloride hydrate is a hydrate that is the hemihydrate form of fasudil hydrochloride. It is a drug indicated for the prevention of cerebral vasospasm and ensuing cerebral ischemia following surgery for subarachnoid hemorrhage. It has a role as an antihypertensive agent, a calcium channel blocker, an EC 2.7.11.1 (non-specific serine/threonine protein kinase) inhibitor, a neuroprotective agent, a nootropic agent and a vasodilator agent. It contains a fasudil hydrochloride.

1-(1H-imidazol-1-yl)acetone

In Stock

• CAS RN:
• 131394-02-0

• Formula:
• C6H8N2O

• InChI:
• InChI=1S/C6H8N2O/c1-6(9)4-8-3-2-7-5-8/h2-3,5H,4H2,1H3

• InChIKey:
• FFNGQLCLQRIGDW-UHFFFAOYSA-N

• 1-(1H-imidazol-1-yl)acetone is a useful research compound. Its molecular formula is C6H8N2O and its molecular weight is 124.14 g/mol. The purity is usually 95%.

Rubiatriol

• CAS RN:
• 107694-02-0

• Formula:
• C30H50O3

• InChI:
• InChI=1S/C30H50O3/c1-17(2)19-15-21(32)25-28(19,6)13-14-29(7)24-18(9-12-30(25,29)8)27(5)11-10-23(33)26(3,4)22(27)16-20(24)31/h9,17,19-25,31-33H,10-16H2,1-8H3/t19-,20-,21-,22+,23+,24-,25-,27-,28-,29-,30+/m1/s1

• InChIKey:
• PZBGHZIQCYOWLL-GJOOHKEJSA-N

• Rubiatriol is a triterpenoid isolated from the root of Rubia cordifolia L.

1-(2,3-dihydro-1H-inden-5-yl)-3-(3-phenylmethoxypyridin-2-yl)urea

In Stock

• CAS RN:
• 1022394-02-0

• Formula:
• C22H21N3O2

• InChI:
• InChI=1S/C22H21N3O2/c26-22(24-19-12-11-17-8-4-9-18(17)14-19)25-21-20(10-5-13-23-21)27-15-16-6-2-1-3-7-16/h1-3,5-7,10-14H,4,8-9,15H2,(H2,23,24,25,26)

• InChIKey:
• BOKXNKTUDCBIED-UHFFFAOYSA-N

• 1-(2,3-dihydro-1H-inden-5-yl)-3-(3-phenylmethoxypyridin-2-yl)urea is a useful research compound. Its molecular formula is C22H21N3O2 and its molecular weight is 359.429. The purity is usually 95%.

6-Hydroxy-5-methylnicotinaldehyde

In Stock

• CAS RN:
• 1289194-02-0

• Formula:
• C7H7NO2

• InChI:
• InChI=1S/C7H7NO2/c1-5-2-6(4-9)3-8-7(5)10/h2-4H,1H3,(H,8,10)

• InChIKey:
• RZSDICQRAWACOU-UHFFFAOYSA-N

• 6-Hydroxy-5-methylnicotinaldehyde is a useful research compound. Its molecular formula is C7H7NO2 and its molecular weight is 137.14 g/mol. The purity is usually 95%.

3-((1,3-Dioxoisoindolin-2-yl)methyl)-1-methyl-1H-pyrazole-4-carbaldehyde

In Stock

• CAS RN:
• 1420794-02-0

• Formula:
• C14H11N3O3

• InChI:
• InChI=1S/C14H11N3O3/c1-16-6-9(8-18)12(15-16)7-17-13(19)10-4-2-3-5-11(10)14(17)20/h2-6,8H,7H2,1H3

• InChIKey:
• NOTNKDBESXETSE-UHFFFAOYSA-N

• 3-((1,3-Dioxoisoindolin-2-yl)methyl)-1-methyl-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C14H11N3O3 and its molecular weight is 269.26. The purity is usually 95%.

3-(2-Fluorophenyl)-2-hydroxybutanoic acid

In Stock

• CAS RN:
• 1501194-02-0

• Formula:
• C10H11FO3

• InChI:
• InChI=1S/C10H11FO3/c1-6(9(12)10(13)14)7-4-2-3-5-8(7)11/h2-6,9,12H,1H3,(H,13,14)

• InChIKey:
• OCIAOSDNXJPIPE-UHFFFAOYSA-N

• 3-(2-Fluorophenyl)-2-hydroxybutanoic acid is a useful research compound. Its molecular formula is C10H11FO3 and its molecular weight is 198.193. The purity is usually 95%.

[4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-isoquinolin-1-ylmethanone

Usually In Stock

• CAS RN:
• 2379994-02-0

• Formula:
• C23H24N4O2

• InChI:
• InChI=1S/C23H24N4O2/c28-23(22-19-4-2-1-3-17(19)9-12-24-22)27-13-10-16(11-14-27)15-29-21-8-7-20(25-26-21)18-5-6-18/h1-4,7-9,12,16,18H,5-6,10-11,13-15H2

• InChIKey:
• QCSBLDAMWPKQLX-UHFFFAOYSA-N

• [4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-isoquinolin-1-ylmethanone is a useful research compound. Its molecular formula is C23H24N4O2 and its molecular weight is 388.471. The purity is usually 95%.

(3S,5S)-5-(Trifluoromethyl)pyrrolidine-3-carboxylic acid;hydrochloride

In Stock

• CAS RN:
• 2418594-02-0

• Formula:
• C6H9ClF3NO2

• InChI:
• InChI=1S/C6H8F3NO2.ClH/c7-6(8,9)4-1-3(2-10-4)5(11)12;/h3-4,10H,1-2H2,(H,11,12);1H/t3-,4-;/m0./s1

• InChIKey:
• BMWFEFNXLHQUAF-MMALYQPHSA-N

• (3S,5S)-5-(Trifluoromethyl)pyrrolidine-3-carboxylic acid;hydrochloride is a useful research compound. Its molecular formula is C6H9ClF3NO2 and its molecular weight is 219.59. The purity is usually 95%.

1-(1H-imidazol-1-yl)acetone hydrochloride

• CAS RN:
• 1158457-23-8; 131394-02-0

• Formula:
• C6H9ClN2O

• InChI:
• InChI=1S/C6H8N2O.ClH/c1-6(9)4-8-3-2-7-5-8;/h2-3,5H,4H2,1H3;1H

• InChIKey:
• ZMLZOMOQPWMJQW-UHFFFAOYSA-N

• 1-(1H-imidazol-1-yl)acetone hydrochloride is a useful research compound. Its molecular formula is C6H9ClN2O and its molecular weight is 160.6. The purity is usually 95%.